Cas no 1443348-75-1 (4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene)

• Product Name: 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene
• CAS No: 1443348-75-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD18426694
• CID: 5190096
• Update Time: 2026-03-05

4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene

• MDL： MFCD18426694
• Inchi： 1S/C14H20O/c1-5-6-13-9-12(4)7-8-14(13)15-10-11(2)3/h5,7-9,11H,1,6,10H2,2-4H3
• InChI Key： ZMFDKIKXLAXELB-UHFFFAOYSA-N
• SMILES： C1(OCC(C)C)=CC=C(C)C=C1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene

Comprehensive Overview of 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene (CAS No. 1443348-75-1)

4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene (CAS No. 1443348-75-1) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, material science, and pharmaceutical intermediates. This aromatic ether, characterized by its unique methylpropoxy and prop-2-enyl functional groups, offers versatile applications due to its structural properties. Researchers and industry professionals frequently search for "synthesis of 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene" or "CAS 1443348-75-1 applications," reflecting its growing relevance in innovation-driven sectors.

The compound’s molecular structure combines a benzene ring substituted with a methyl group, an isobutoxy group (2-methylpropoxy), and an allyl group (prop-2-enyl). This configuration contributes to its stability and reactivity, making it valuable for designing flavor and fragrance ingredients. Recent trends highlight its potential in "green chemistry" initiatives, where sustainable synthesis methods are prioritized. Users often inquire about "biodegradability of 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene" or its "role in eco-friendly formulations," aligning with global environmental concerns.

In industrial applications, CAS 1443348-75-1 is explored as a precursor for high-performance polymers and specialty chemicals. Its allyl functionality allows for polymerization or derivatization, catering to demands in "advanced material engineering." SEO-optimized queries like "4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene suppliers" or "thermal stability of CAS 1443348-75-1" indicate commercial and technical interest. Analytical studies focus on its spectroscopic properties (NMR, IR) and chromatographic behavior, critical for quality control in manufacturing.

From a safety perspective, the compound is subject to standard handling protocols for organic intermediates. While not classified as hazardous, FAQs such as "is 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene skin-safe?" underscore user concerns about toxicity profiles. Regulatory compliance, including REACH and FDA guidelines, is often discussed in relation to its use in consumer products.

Emerging research explores CAS 1443348-75-1 in pharmaceutical auxiliaries, particularly for drug delivery systems. Its lipophilic nature enhances compatibility with hydrophobic matrices, addressing queries like "4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene solubility." Collaborations between academia and industry aim to optimize its synthesis via catalytic processes, reducing energy consumption—a hotspot for "sustainable chemical production" discussions.

In summary, 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene (CAS No. 1443348-75-1) exemplifies innovation at the intersection of chemistry and application science. Its adaptability to fragrance design, material science, and green chemistry positions it as a compound of enduring interest, validated by frequent searches for "buy 1443348-75-1" and "technical data sheet of 4-methyl-1-(2-methylpropoxy)-2-prop-2-enylbenzene." Future advancements will likely expand its utility while addressing ecological and efficiency challenges.